Cas no 5345-57-3 (6-methoxy-4-quinolinecarboxylic Acid, Ethyl Ester)
5345-57-3 structure
Product Name:6-methoxy-4-quinolinecarboxylic Acid, Ethyl Ester
CAS No:5345-57-3
MF:C13H13NO3
MW:231.247223615646
CID:1585977
PubChem ID:219907
Update Time:2025-04-21
6-methoxy-4-quinolinecarboxylic Acid, Ethyl Ester Chemical and Physical Properties
Names and Identifiers
-
- 6-methoxy-4-quinolinecarboxylic Acid, Ethyl Ester
- 6-Methoxy-chinolin-4-carbonsaeure-aethylester
- 4,5-DIAZASPIRO[2.4]HEPT-5-ENE-6-CARBOXYLIC ACID, METHYL ESTER
- CTK4E1527
- KB-187991
- AG-E-42148
- 3-methoxycarbonylspiro[2-pyrazoline-5,1'-cyclopropane]
- ethyl (6-methoxy-quinoline)-4-carboxylate
- Chininsaeure-ethylester
- 6-methoxyquinoline-4-carboxylic acid ethyl ester
- AGN-PC-00OUT6
- 6-methoxycarbonyl-4,5-diazaspiro[2.4]hept-5-ene
- 4,5-Diazaspiro[2.4]hept-5-ene-6-carboxylicacid,methylester(9CI)
- 4-ethoxycarbonyl-6-methoxyquinoline
- 6-methoxy-quinoline-4-carboxylic acid ethyl ester
- ethyl (6-methoxyquinoline)-4-carboxylate
- NSC1709
- BDBM561865
- Ethyl 6-methoxy-4-quinolinecarboxylate #
- NSC33787
- SCHEMBL2544566
- NSC-33787
- Oprea1_537958
- SR-01000473565-1
- NSC-1709
- ethyl6-methoxyquinoline-4-carboxylate
- DTXSID70968128
- ethyl 6-methoxyquinoline-4-carboxylate
- Quinoline-4-carboxylic acid, 6-methoxy-, ethyl ester
- 5345-57-3
- US11390631, Example 408
- SR-01000473565
-
- Inchi: 1S/C13H13NO3/c1-3-17-13(15)10-6-7-14-12-5-4-9(16-2)8-11(10)12/h4-8H,3H2,1-2H3
- InChI Key: AMTCPYGXTNRQQZ-UHFFFAOYSA-N
- SMILES: O(CC)C(C1C=CN=C2C=CC(=CC=12)OC)=O
Computed Properties
- Exact Mass: 231.08959
- Monoisotopic Mass: 231.089543
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 269
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 48.4
- XLogP3: 2.4
Experimental Properties
- Density: 1.184
- Boiling Point: 356.6°C at 760 mmHg
- Flash Point: 169.5°C
- Refractive Index: 1.583
- PSA: 48.42
6-methoxy-4-quinolinecarboxylic Acid, Ethyl Ester Related Literature
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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3. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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